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Compound of Interest

Compound Name: [(Octadecyloxy)methyl]oxirane

Cat. No.: B107259 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Octadecyl Glycidyl Ether

Introduction
Octadecyl glycidyl ether, also known as 1,2-epoxy-3-(octadecyloxy)propane, is an aliphatic

glycidyl ether. It is characterized by a long C18 alkyl chain (octadecyl group) and a terminal

epoxide ring. This structure imparts a combination of hydrophobic and reactive properties,

making it a valuable monomer and intermediate in various chemical syntheses. In the fields of

materials science and drug development, it is utilized as a reactive diluent for epoxy resins to

reduce viscosity, a stabilizer, and a building block for creating specialized polymers and

surfactants. This guide provides a comprehensive overview of its core physicochemical

properties, experimental protocols for its synthesis and analysis, and its chemical reactivity.

Physicochemical Properties of Octadecyl Glycidyl
Ether
The physicochemical properties of octadecyl glycidyl ether are crucial for its handling,

application, and performance. The long alkyl chain significantly influences its physical state,

solubility, and thermal properties. Quantitative data for octadecyl glycidyl ether and related

long-chain alkyl glycidyl ethers are summarized below for comparison.
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Property
Octadecyl
Glycidyl Ether

Hexadecyl
Glycidyl Ether

Alkyl (C12-
C14) Glycidyl
Ether

Octyl/Decyl
Glycidyl Ether

Molecular

Formula
C₂₁H₄₂O₂ C₁₉H₃₈O₂[1]

C₁₅H₃₀O₂ -

C₁₇H₃₄O₂

C₁₁H₂₂O₂ -

C₁₃H₂₆O₂

Molecular Weight 326.56 g/mol 298.50 g/mol [1] ~258 - 286 g/mol ~202 - 230 g/mol

Appearance
Waxy solid at

room temp.
Solid

Colorless

liquid[2]
Liquid[3]

Melting Point 44 - 46 °C[4] 34.0 - 35.1 °C[1] Not applicable Not applicable

Boiling Point Not specified
169-172 °C @

1.8 Torr[1]
Not specified Not specified

Density Not specified Not specified
0.89 g/mL at 25

°C[2][5]

0.9 g/mL at 25

°C[3][6]

Refractive Index Not specified Not specified n20/D 1.447[2][5]
n20/D 1.442[3][6]

[7]

Flash Point
Not applicable

(solid)
Not specified

>110 °C (>230

°F)[2][5]

113 °C (235.4

°F) - closed

cup[3]

Solubility
Insoluble in

water

Insoluble in

water

Negligible in

water[8]

Insoluble in

water

Chemical

Stability

Stable under

standard

conditions

Stable Stable[8]

Stable under

standard

conditions

Experimental Protocols
Synthesis of Octadecyl Glycidyl Ether via Phase-
Transfer Catalysis
A common and efficient method for synthesizing alkyl glycidyl ethers is through the Williamson

ether synthesis, adapted with phase-transfer catalysis to accommodate the reactants' differing
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solubilities. This method avoids the need for organic solvents.[9]

Materials:

1-Octadecanol

Epichlorohydrin

Sodium hydroxide (solid or 50% aqueous solution)

Phase-Transfer Catalyst (PTC), e.g., tetrabutylammonium bromide (TBAB) or 18-crown-6[10]

Methodology:

Reaction Setup: A reactor is charged with 1-octadecanol and the phase-transfer catalyst. The

mixture is heated to approximately 55-60°C with efficient stirring to melt the alcohol and

dissolve the catalyst.[10]

Addition of Epichlorohydrin: Epichlorohydrin is added dropwise to the mixture over a period

of 30 minutes. The reaction is typically exothermic, and the temperature may rise. The

reaction is allowed to proceed for several hours (e.g., 5-20 hours) to form the intermediate

halohydrin ether.[10]

Dehydrochlorination (Ring Closure): A 50% aqueous solution of sodium hydroxide is added

dropwise to the reaction mixture while maintaining the temperature at 55-60°C. This step

facilitates the ring-closure reaction to form the glycidyl ether and sodium chloride as a

byproduct.[10]

Workup and Purification: After the reaction is complete, the mixture is cooled to room

temperature. The solid byproduct (NaCl) is removed by filtration. The organic phase is then

washed with water to remove any remaining catalyst and sodium hydroxide. The product,

octadecyl glycidyl ether, can be further purified by vacuum distillation if required. The yield for

this method is typically high, often exceeding 90%.[9]

Analytical Characterization
Gas Chromatography (GC):
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Objective: To determine the purity of the synthesized octadecyl glycidyl ether and to quantify

any remaining reactants or byproducts.

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is

commonly used.

Methodology:

Sample Preparation: A dilute solution of the sample is prepared in a suitable organic

solvent (e.g., ethyl acetate).

Injection: A small volume (e.g., 1 µL) of the prepared sample is injected into the GC inlet.

Separation: The components are separated on a capillary column (e.g., DB-5 or

equivalent) using a temperature program. A typical program might start at 60°C and ramp

up to 250-300°C to elute the high-boiling-point octadecyl glycidyl ether.

Detection: The FID detects the organic compounds as they elute from the column. The

resulting chromatogram shows peaks corresponding to each component, with the area of

each peak being proportional to its concentration. Purity is calculated by comparing the

peak area of the product to the total area of all peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To confirm the chemical structure of the octadecyl glycidyl ether.

Instrumentation: A ¹H NMR and ¹³C NMR spectrometer.

Methodology:

Sample Preparation: The sample is dissolved in a deuterated solvent, such as deuterated

chloroform (CDCl₃).

Data Acquisition: ¹H and ¹³C NMR spectra are acquired.

Spectral Analysis: The chemical shifts, integration, and splitting patterns of the peaks in

the ¹H NMR spectrum are analyzed to confirm the presence of the octadecyl chain, the

ether linkage, and the characteristic protons of the epoxide ring (typically found between
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2.6 and 3.1 ppm).[11] The ¹³C NMR spectrum is used to confirm the number and types of

carbon atoms in the molecule.

Mandatory Visualizations
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Caption: Synthesis workflow for octadecyl glycidyl ether.
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Caption: Analytical workflow for product characterization.
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Caption: Relationship between properties and applications.

Safety Information
Octadecyl glycidyl ether, like other glycidyl ethers, requires careful handling. Based on data for

similar short-chain alkyl glycidyl ethers, potential hazards include:

Skin and Eye Irritation: May cause skin irritation and serious eye irritation.[12]

Sensitization: May cause an allergic skin reaction or allergy and asthma symptoms if inhaled.

[12]
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Reactivity: The substance is generally stable but can react with strong oxidizing agents,

acids, and bases.[8] Exothermic polymerization can occur in contact with amines.[13]

Handling Precautions: Use in a well-ventilated area. Wear appropriate personal protective

equipment (PPE), including impermeable gloves and safety goggles.[13] Avoid inhalation of

vapors or mists.

It is imperative to consult the specific Safety Data Sheet (SDS) for octadecyl glycidyl ether

before use.

Conclusion
Octadecyl glycidyl ether is a specialized chemical with distinct physicochemical properties

derived from its long alkyl chain and reactive epoxide functionality. Its characterization relies on

standard analytical techniques such as chromatography and spectroscopy. Understanding

these properties and the protocols for its synthesis and analysis is essential for its effective and

safe utilization in research and industrial applications, particularly in the formulation of

advanced polymers and epoxy systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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